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molecular formula C6H10N2S B8754884 Ethyl-isothiazol-3-ylmethyl-amine

Ethyl-isothiazol-3-ylmethyl-amine

Cat. No. B8754884
M. Wt: 142.22 g/mol
InChI Key: IRLRQDSVQYPWKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08003654B2

Procedure details

prepared by reaction of 3-bromomethyl-isothiazole (Buttimore D. et al J. Chem. Soc. 1965, 7274-7276) with 2M ethylamine in THF.
Name
3-bromomethyl-isothiazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
ethyl-isothiazol-3-ylmethyl-amine

Identifiers

REACTION_CXSMILES
Br[CH2:2][C:3]1[CH:7]=[CH:6][S:5][N:4]=1.[CH2:8]([NH2:10])[CH3:9]>C1COCC1>[CH2:8]([NH:10][CH2:2][C:3]1[CH:7]=[CH:6][S:5][N:4]=1)[CH3:9]

Inputs

Step One
Name
3-bromomethyl-isothiazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCC1=NSC=C1
Name
ethylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)N
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
ethyl-isothiazol-3-ylmethyl-amine
Type
Smiles
C(C)NCC1=NSC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.